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Compound of Interest

5-(3-Chloro-4-
Compound Name:
methoxyphenyl)furfural

Cat. No.: B038721

Essential Safety and Handling Guide for 5-(3-
Chloro-4-methoxyphenyl)furfural

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-(3-Chloro-4-
methoxyphenyl)furfural (CAS RN: 124014-00-2). Adherence to these protocols is essential
for ensuring laboratory safety and minimizing environmental impact.

I. Chemical and Physical Properties

A summary of the key quantitative data for 5-(3-Chloro-4-methoxyphenyl)furfural is
presented in the table below for easy reference.

Property Value

Molecular Formula C12H9CIO3[1][2]
Molecular Weight 236.65 g/mol [1][2]
CAS Number 124014-00-2[1][2][3][4]
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Il. Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Summary:

5-(3-Chloro-4-methoxyphenyl)furfural is classified as a hazardous substance. The primary
hazards associated with this compound are:

 Skin Irritation: Causes skin irritation (H315).[1]

» Serious Eye Irritation: Causes serious eye irritation (H319).[1]

o Respiratory Irritation: May cause respiratory irritation (H335).[1]
Personal Protective Equipment (PPE):

The following PPE is mandatory when handling 5-(3-Chloro-4-methoxyphenyl)furfural to
mitigate exposure risks. The level of protection should be determined by a thorough risk
assessment of the specific laboratory procedures being performed.
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PPE Category

Minimum Requirement

Recommended for High-
Risk Operations

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z.87.1 standards.

[5]16]

Face shield worn over
chemical splash goggles.[5][6]

[7]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[5][8]
Laboratory coat.[5] Closed-toe
shoes.[5][9]

Flame-retardant, antistatic
protective clothing.[10]

Chemical-resistant apron.[11]

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor filter may be necessary if
engineering controls are
insufficient or during spill
cleanup.[9][11]

lll. Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 5-(3-Chloro-4-methoxyphenyl)furfural is crucial for safety.

The following workflow outlines the key steps from preparation to post-handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w248924?userType=undefined
https://www.fishersci.com/store/msds?partNumber=F94500&productDescription=FURFURAL+REAGENT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b038721#personal-protective-equipment-for-handling-5-3-chloro-4-methoxyphenyl-furfural
https://www.benchchem.com/product/b038721#personal-protective-equipment-for-handling-5-3-chloro-4-methoxyphenyl-furfural
https://www.benchchem.com/product/b038721#personal-protective-equipment-for-handling-5-3-chloro-4-methoxyphenyl-furfural
https://www.benchchem.com/product/b038721#personal-protective-equipment-for-handling-5-3-chloro-4-methoxyphenyl-furfural
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

